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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-acetylacetamide, also known by its systematic IUPAC name N-acetylacetamide or as

diacetamide, is an organic compound with significant relevance in various fields of chemistry,

including medicinal chemistry and organic synthesis. It is structurally analogous to

acetaminophen and has been investigated for its potential in the synthesis of analgesic and

anti-inflammatory agents.[1] Its chemical structure features an amide functional group, which

imparts versatility in chemical reactions and applications.[1] A thorough understanding of its

physical properties is fundamental for its application in research and development, particularly

in drug formulation and synthetic chemistry. This guide provides a detailed overview of the core

physical properties of N-acetylacetamide, methodologies for their determination, and expected

spectroscopic data.

Core Physical and Chemical Properties
The fundamental physical and chemical identifiers for N-acetylacetamide are summarized in

the table below, providing a quick reference for researchers.
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Property Value

IUPAC Name N-acetylacetamide

Synonyms Diacetamide, Acetamide, N-acetyl-

CAS Number 625-77-4

Molecular Formula C₄H₇NO₂

Molecular Weight 101.105 g/mol

Appearance White to off-white crystalline powder/solid.[1][2]

Melting Point 75.5 - 81.0 °C

Boiling Point 222 - 237 °C

Density 1.0890 g/cm³

Solubility Profile
N-acetylacetamide's solubility is a critical parameter for its use in various chemical applications.

Due to the presence of polar functional groups, it can engage in hydrogen bonding, influencing

its solubility in different solvents.[1]
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Solvent Solubility Rationale

Water Moderately Soluble

The presence of polar amide

and carbonyl groups allows for

hydrogen bonding with water

molecules.[1][2]

Ethanol Soluble

A polar protic solvent that can

effectively solvate N-

acetylacetamide.[1][2]

Acetone Soluble

A polar aprotic solvent capable

of dissolving N-

acetylacetamide.[1]

Hexane Limited Solubility

As a non-polar solvent, hexane

is not effective at solvating the

polar N-acetylacetamide

molecule.[1]

The solubility of N-acetylacetamide is also dependent on the temperature of the solution and

the presence of other solutes or impurities.[1]

Spectroscopic Data Summary
Spectroscopic analysis is essential for the structural elucidation and confirmation of N-

acetylacetamide. While a comprehensive public database of its spectra is not readily available,

the expected spectral characteristics can be predicted based on its molecular structure.
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Technique Expected Observations

¹H NMR

Signals corresponding to the methyl protons and

the N-H proton. The chemical shifts would be

influenced by the electronegativity of the

adjacent atoms.

¹³C NMR

Resonances for the methyl carbons and the

carbonyl carbons. The carbonyl carbons would

appear significantly downfield.

Infrared (IR)
Characteristic absorption bands for the N-H

bond, C=O (carbonyl) groups, and C-N bonds.

Mass Spec.

A molecular ion peak corresponding to the

molecular weight of N-acetylacetamide, along

with fragmentation patterns characteristic of its

structure.

Experimental Protocols
Detailed and standardized experimental protocols are crucial for obtaining reliable and

reproducible data on the physical properties of N-acetylacetamide.

Melting Point Determination
The melting point of a solid is a key indicator of its purity. A sharp melting point range typically

signifies a pure compound, while a broad range often indicates the presence of impurities.[1]

Methodology:

A small, finely powdered sample of N-acetylacetamide is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it completely

liquefies are recorded as the melting point range.[3]
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Workflow for Melting Point Determination

Sample Preparation:
Finely powder N-acetylacetamide

Packing:
Load sample into a capillary tube

Apparatus Setup:
Place capillary in melting point apparatus

Heating:
Heat the sample at a controlled rate (e.g., 1-2 °C/min)

Observation:
Record the temperature range from the start of melting to complete liquefaction

Data Analysis:
Report the melting point range
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Workflow for Boiling Point Determination

Sample Preparation:
Place N-acetylacetamide in a test tube

Capillary Insertion:
Invert a sealed capillary tube into the sample

Heating:
Heat the assembly in a controlled manner

Observation 1:
Note temperature of steady bubble stream

Cooling:
Allow the apparatus to cool slowly

Observation 2:
Record temperature when liquid enters the capillary

Result:
The boiling point is determined from these observations
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Workflow for Solubility Determination

Sample & Solvent:
Add a known mass of N-acetylacetamide to a known volume of solvent

Equilibration:
Agitate the mixture at a constant temperature

Separation:
Filter the solution to remove undissolved solid

Analysis:
Determine the concentration of the solute in the filtrate

Calculation:
Express solubility in appropriate units (e.g., g/L or mol/L)
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General Workflow for Spectroscopic Analysis

Sample Preparation

NMR:
Dissolve in deuterated solvent

Data Acquisition:
Analyze the sample using the appropriate spectrometer

IR:
Prepare as a solid film or mull

Mass Spec:
Dissolve in a volatile solvent

Data Processing & Interpretation:
Analyze the spectrum for structural information

Structural Confirmation:
Compare data with expected values for N-acetylacetamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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